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Compound of Interest

Compound Name: 5-Methyl-2-furonitrile

Cat. No.: B078122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the safe handling and disposal of 5-
Methyl-2-furonitrile (CAS RN: 13714-86-8). Adherence to these protocols is critical to ensure

personal safety and regulatory compliance in the laboratory environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)
5-Methyl-2-furonitrile is a flammable liquid and vapor that is harmful if swallowed, inhaled, or

in contact with skin.[1] It is also known to cause serious eye irritation.[2] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[2][3]

Skin Protection: Chemical-resistant gloves and protective clothing are required.[4] For

enhanced protection, flame-retardant and antistatic clothing should be worn. It is crucial to

use proper glove removal techniques to avoid skin contact with the substance.[5]

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[2][4] If ventilation is inadequate or there is a risk of aerosol formation, a respirator with
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a type ABEK (EN14387) filter is necessary.[3][5]

Footwear: Always wear closed-toe shoes in laboratory areas where chemicals are handled.

[6]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 5-Methyl-2-furonitrile:

Property Value Source(s)

Molecular Formula C₆H₅NO [1][7]

Molecular Weight 107.11 g/mol [1][7]

CAS Number 13714-86-8 [3][7]

Boiling Point 173-176 °C [3]

Density 1.02 g/mL at 25 °C [3]

Flash Point 59.4 °C (138.9 °F) - closed cup [3]

Refractive Index n20/D 1.484 [3]

Storage Temperature Store in a cool place. [4][5]

III. Experimental Protocols: Safe Handling and
Emergency Procedures
A. Handling Protocol:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[8] Confirm that all required PPE is available and in good condition.

Ventilation: Conduct all work with 5-Methyl-2-furonitrile in a well-ventilated area, such as a

certified chemical fume hood, to avoid inhalation of vapors.[2][4]

Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that the

container and receiving equipment are properly grounded and bonded.[4]
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Tools: Use non-sparking tools to handle the chemical and its containers.[4]

Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands thoroughly with

soap and water after handling.[9] Contaminated clothing should be removed immediately

and laundered before reuse.[2]

Storage: Keep the container tightly closed when not in use.[2][4] Store in a cool, dry, and

well-ventilated area away from heat, sparks, open flames, and incompatible materials such

as strong oxidizing agents and strong bases.[2][4][5]

B. First Aid Measures:

Inhalation: If inhaled, immediately move the individual to fresh air.[4] If breathing is difficult or

has stopped, administer oxygen or artificial respiration and seek immediate medical

attention.[10]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

rinse the affected area with plenty of water for at least 15 minutes.[4][8] If irritation develops

or persists, seek medical attention.[2]

Eye Contact: If the chemical enters the eyes, rinse cautiously with water for at least 15

minutes, holding the eyelids open.[8] Remove contact lenses if present and easy to do so.[2]

Seek immediate medical attention.[2]

Ingestion: If swallowed, rinse the mouth with water.[4] Do not induce vomiting. Seek

immediate medical attention.[2][4]

IV. Disposal Plan
The disposal of 5-Methyl-2-furonitrile must be handled as hazardous waste.

Waste Classification: Chemical waste generators are responsible for determining if the waste

is classified as hazardous according to local, regional, and national regulations.[2]

Containerization: Collect waste in a suitable, labeled, and closed container.

Disposal: Dispose of the contents and container at an approved waste disposal facility.[2][4]

[5] Do not empty into drains.[5]
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V. Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 5-Methyl-2-
furonitrile, from preparation to disposal.
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Caption: Safe handling workflow for 5-Methyl-2-furonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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